Cas no 67910-07-0 ((7-formylcyclopenta[c]pyran-4-yl)methyl 3-methylbutanoate)

• Product Name: (7-formylcyclopenta[c]pyran-4-yl)methyl 3-methylbutanoate
• CAS No: 67910-07-0
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 860376
• PubChem ID: 49999
• Update Time: 2025-04-19

(7-formylcyclopenta[c]pyran-4-yl)methyl 3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• (7-formylcyclopenta[c]pyran-4-yl)methyl 3-methylbutanoate
• Homobaldrinal
• BUTANOIC ACID,3-METHYL-,(7-FORMYLCYCLOPENTA(c)PYRAN-4-YL)METHYL ESTER
• I07-0300
• 3-Methyl-butanoic acid (7-formylcyclopenta[c]pyran-4-yl)methyl ester
• CS-0081509
• BUTANOIC ACID, 3-METHYL-, (7-FORMYLCYCLOPENTA(c)PYRAN-4-YL)METHYL ESTER
• NS00094705
• D5Y2TR4PC7
• DTXSID40218127
• UNII-D5Y2TR4PC7
• Q27149800
• XH178327
• CHEBI:80747
• 67910-07-0
• AKOS015897148
• FS-7053
• (7-FORMYLCYCLOPENTA(C)PYRAN-4-YL)METHYL 3-METHYLBUTANOATE
• SCHEMBL11484251
• LTVSLKWNAZKBEX-UHFFFAOYSA-N
• HY-121345
• CCRIS 2664
• {7-FORMYLCYCLOPENTA[C]PYRAN-4-YL}METHYL 3-METHYLBUTANOATE
• G89068
• DTXCID60140618
• {7-formylcyclopenta[c]pyran-4-yl}methyl 3-methylbutanoic acid
• DA-64227
• (7-formylcyclopenta(c)pyran-4-yl)methyl 3-methylbutanoic acid

• MDL： MFCD01656125
• Inchi： 1S/C15H16O4/c1-10(2)5-15(17)19-8-12-7-18-9-14-11(6-16)3-4-13(12)14/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： LTVSLKWNAZKBEX-UHFFFAOYSA-N
• SMILES： O(C(CC(C)C)=O)CC1=COC=C2C(C=O)=CC=C12

Computed Properties

• Exact Mass: 260.10500
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.73 g/l) (25 º C),
• PSA: 56.51000
• LogP: 3.28620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters